Cas no 51366-05-3 (4,6,7-trichloro-2-benzofuran-1(3H)-one)

4,6,7-trichloro-2-benzofuran-1(3H)-one structure
51366-05-3 structure
Product Name:4,6,7-trichloro-2-benzofuran-1(3H)-one
CAS No:51366-05-3
MF:C8H3Cl3O2
MW:237.467219591141
CID:1574561
PubChem ID:3039900
Update Time:2025-04-21

4,6,7-trichloro-2-benzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 4,6,7-trichloro-2-benzofuran-1(3H)-one
    • 4,6,7-trichloro-3H-2-benzofuran-1-one
    • 1(3H)-Isobenzofuranone, 4,6,7-trichloro-
    • 51366-05-3
    • DTXSID10199378
    • 4,6,7-Trichlorophthalide
    • Inchi: 1S/C8H3Cl3O2/c9-4-1-5(10)7(11)6-3(4)2-13-8(6)12/h1H,2H2
    • InChI Key: DKIOWBHTFNVXJA-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(C2C(=O)OCC=21)Cl)Cl

Computed Properties

  • Exact Mass: 235.91999
  • Monoisotopic Mass: 235.919862g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

4,6,7-trichloro-2-benzofuran-1(3H)-one Related Literature

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